N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(3-chloro-4-methylphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[3-(3-chloro-4-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide
• InChI: InChI=1S/C20H15ClN6O4/c1-11-2-4-13(7-14(11)21)27-19-18(24-25-27)20(29)26(9-22-19)8-17(28)23-12-3-5-15-16(6-12)31-10-30-15/h2-7,9H,8,10H2,1H3,(H,23,28)
• InChI Key: NWXHYEINOIHYJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C(=O)N(C=N3)CC(=O)NC4=CC5=C(C=C4)OCO5)N=N2)Cl
• Molecular Formula: C20H15ClN6O4
• Molecular Weight: 438.8 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(3-chloro-4-methylphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C20H15ClN6O4 and its molecular weight is 438.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has demonstrated innovative methods for synthesizing various heterocyclic compounds, utilizing complex intermediates similar to the given compound. These methodologies often involve nucleophilic substitution reactions, cyclization processes, and the employment of specific reagents to construct novel chemical structures with potential biological activities. For example, the synthesis of pyrazolo[1,5-a]pyrimidines and triazolo[4,3-a]pyrimidines involves reactions with heterocyclic amines, showcasing the versatility of these compounds in generating new chemical entities (Abdelhamid & Gomha, 2013).

Biological Activities and Applications

Several studies have focused on evaluating the biological activities of compounds synthesized from similar chemical structures, including their antimicrobial and anticancer potentials. For instance, new heterocycles incorporating a thiadiazole moiety have been assessed for insecticidal activity against the cotton leafworm, highlighting the potential application of these compounds in agricultural pest control (Fadda et al., 2017). Additionally, the antimicrobial and antitumor activities of pyrido[2,3-d]pyrimidine and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidine derivatives have been explored, demonstrating the therapeutic potential of these compounds (Fares et al., 2014).

Mechanistic and Theoretical Studies

Theoretical and mechanistic studies have also been conducted to understand the chemical behavior and properties of these compounds better. Density Functional Theory (DFT) studies, for instance, have been utilized to explore the regioselectivity of ring closure in the synthesis of triazolo[4,5-d][1,2,4]triazolo[4,3-a]pyrimidine derivatives, aiding in the accurate prediction and characterization of the synthesized compounds (Mozafari et al., 2016).